Cas no 145069-53-0 (4-ethynyl-2-fluoro-1-methylbenzene)

4-ethynyl-2-fluoro-1-methylbenzene structure
145069-53-0 structure
Product Name:4-ethynyl-2-fluoro-1-methylbenzene
CAS No:145069-53-0
MF:C9H7F
MW:134.150285959244
CID:101898
PubChem ID:22112316
Update Time:2025-04-18

4-ethynyl-2-fluoro-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,4-ethynyl-2-fluoro-1-methyl-
    • 4-ethynyl-2-fluoro-1-methylbenzene
    • 2-fluoro-4-ethynyltoluene
    • 3-Fluoro-4-methylphenylacetylene
    • 4-ethynyl-2-fluoro-1-methyl-benzene
    • Benzene,4-ethynyl-2-fluoro-1-methyl
    • Benzene, 4-ethynyl-2-fluoro-1-methyl- (9CI)
    • AKOS010651473
    • SY312597
    • A18209
    • Benzene, 4-ethynyl-2-fluoro-1-methyl-
    • 145069-53-0
    • MFCD08703466
    • A1-12693
    • 4-Ethynyl-2-fluorotoluene
    • EN300-1254853
    • JZWXECJEVNUTPL-UHFFFAOYSA-N
    • DTXSID90622513
    • SCHEMBL7857630
    • DB-263057
    • MDL: MFCD08703466
    • Inchi: 1S/C9H7F/c1-3-8-5-4-7(2)9(10)6-8/h1,4-6H,2H3
    • InChI Key: JZWXECJEVNUTPL-UHFFFAOYSA-N
    • SMILES: FC1C=C(C#C)C=CC=1C

Computed Properties

  • Exact Mass: 134.05300
  • Monoisotopic Mass: 134.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.04
  • Boiling Point: 168.4°C at 760 mmHg
  • Flash Point: 46.9°C
  • Refractive Index: 1.511
  • PSA: 0.00000
  • LogP: 2.11540

4-ethynyl-2-fluoro-1-methylbenzene Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-ethynyl-2-fluoro-1-methylbenzene Pricemore >>

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